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Compound of Interest

Compound Name:
Ethylenediaminetetraacetic acid

tetrasodium salt hydrate

Cat. No.: B151916 Get Quote

This technical support center provides guidance on the stability of ethylenediaminetetraacetic
acid tetrasodium salt hydrate stock solutions for researchers, scientists, and drug

development professionals. Below you will find troubleshooting guides, frequently asked

questions (FAQs), and experimental protocols to ensure the integrity of your experiments.

Troubleshooting Guide
This guide addresses common issues encountered with EDTA tetrasodium salt hydrate stock

solutions.

My EDTA solution has turned yellow.

Possible Cause: Photodegradation, especially in the presence of ferric ions. Exposure to UV

and blue light can cause the degradation of the EDTA-metal complex.

Solution: Store your EDTA stock solution in an amber or opaque bottle to protect it from light.

If your solution is already discolored, it is best to prepare a fresh batch to ensure accurate

chelating capacity.

There is a precipitate in my EDTA solution.
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Possible Cause 1: Low pH. EDTA salts are less soluble at lower pH. If the pH of your solution

drops significantly, the EDTA may precipitate out.

Solution 1: Check the pH of your solution. For a 0.5 M EDTA tetrasodium salt solution, the

pH should be around 8.0 or higher to ensure complete dissolution. You can adjust the pH

with sodium hydroxide (NaOH).

Possible Cause 2: Low Temperature. While refrigeration is recommended for long-term

storage, very low temperatures could potentially lead to precipitation in highly concentrated

solutions.

Solution 2: Allow the solution to warm to room temperature and mix thoroughly to see if the

precipitate redissolves. If it does not, check the pH.

I am seeing reduced effectiveness of my EDTA solution in my experiments (e.g., incomplete

enzyme inhibition).

Possible Cause 1: Degradation over time. Although generally stable, very old stock solutions,

especially those stored improperly, may have reduced chelating ability.

Solution 1: Prepare a fresh stock solution of EDTA. It is good practice to label your solutions

with the preparation date.

Possible Cause 2: Incorrect initial concentration. Errors in weighing the EDTA salt or in the

final volume will lead to a solution with a lower-than-expected concentration.

Solution 2: Recalculate the amounts used and prepare a fresh solution, ensuring accurate

measurements. You can also determine the concentration of your current stock using a

titration method as described in the experimental protocols section.

Frequently Asked Questions (FAQs)
Q1: How should I store my EDTA tetrasodium salt hydrate stock solution?

A 0.5 M stock solution with a pH of 8.5 is stable for months when stored at 4°C.[1][2] Solutions

can also be stored at room temperature for several months.[3] For optimal stability and to

prevent microbial growth, it is recommended to store solutions in tightly sealed, sterile
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containers. To prevent photodegradation, especially if the solution will be used in applications

sensitive to metal-EDTA complex stability, storing in an amber or opaque bottle is advisable.

Q2: What is the shelf life of an EDTA tetrasodium salt hydrate stock solution?

When stored correctly at 4°C, a 0.5 M EDTA solution at pH 8.0 is stable for at least 12 months.

[4] For solutions stored at room temperature, they are generally considered stable for several

months. The solid, powdered form of EDTA tetrasodium salt hydrate is stable for at least three

to five years when stored in a cool, dry place.

Q3: Can I autoclave my EDTA solution?

Yes, EDTA solutions can be sterilized by autoclaving.[1][2]

Q4: Why is it difficult to dissolve EDTA tetrasodium salt, and why is the pH important?

The solubility of EDTA salts is highly dependent on the pH of the solution. EDTA tetrasodium

salt is more soluble as the pH increases.[2] To fully dissolve the salt for a 0.5 M stock solution,

the pH typically needs to be adjusted to 8.0 or higher with sodium hydroxide.

Q5: Does the stability of EDTA-metal complexes depend on pH?

Yes, the stability of metal-EDTA complexes is highly dependent on pH. At low pH, the

carboxylate groups of EDTA can become protonated, reducing their ability to chelate metal ions

effectively.

Data on Stability of EDTA Tetrasodium Salt Hydrate
Stock Solutions
The following table summarizes the stability of EDTA tetrasodium salt hydrate solutions under

various conditions. Quantitative data on the gradual degradation of standard laboratory stock

solutions over long periods is not extensively published; however, the information below is

based on manufacturer recommendations and scientific literature.
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Parameter Condition Observation Stability Reference

Temperature 4°C

A 0.5 M solution

at pH 8.5 shows

no significant

degradation.

Stable for

months
[1][2]

Room

Temperature

Stock solutions

are stable.

Stable for

several months
[3]

>100°C

Thermal

decomposition

can occur, with

the rate

depending on

temperature and

the presence of

other

substances.

Unstable [5]

Light Exposure Ambient Light

Generally stable,

but

photodegradatio

n can occur,

especially in the

presence of

metal ions like

Fe(III).

Moderately

Stable

UV/Blue Light

Can cause

degradation of

the EDTA

molecule.

Prone to

Degradation

pH ~8.0

Optimal for

solubility and

stability of the

stock solution.

Highly Stable

Acidic (low pH) Reduced

solubility and can

Less Stable
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lead to

precipitation.

Affects the

stability of metal-

EDTA

complexes.

Form Solid (Powder)
Stored in a cool,

dry place.

Stable for at

least 3-5 years

0.5 M Aqueous

Solution (pH 8.0)
Stored at 4°C.

Stable for at

least 12 months
[4]

Experimental Protocols
Preparation of 0.5 M EDTA Tetrasodium Salt Hydrate
Stock Solution (pH 8.0)
Materials:

Ethylenediaminetetraacetic acid tetrasodium salt hydrate (e.g., dihydrate, FW = 416.2

g/mol )

Deionized or distilled water

Sodium hydroxide (NaOH), pellets or a concentrated solution

Magnetic stirrer and stir bar

Beaker or flask

Graduated cylinder

pH meter

Procedure:

To prepare 1 liter of 0.5 M EDTA solution, weigh out 208.1 g of EDTA tetrasodium salt

dihydrate.
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Add the powder to a beaker containing approximately 800 mL of deionized water.

Place the beaker on a magnetic stirrer and add a stir bar. Stir the solution vigorously. The

EDTA salt will not fully dissolve at this point.

Slowly add NaOH to the solution while monitoring the pH with a calibrated pH meter.

Continue adding NaOH until the pH reaches 8.0. The EDTA will go into solution as the pH

approaches 8.0.

Once the EDTA is completely dissolved, transfer the solution to a 1 L graduated cylinder and

add deionized water to bring the final volume to 1 liter.

For sterile applications, the solution can be filtered through a 0.22 µm filter or autoclaved.

Store the final solution in a clearly labeled, sealed container at 4°C.

Stability Testing of EDTA Stock Solution by Titration
This protocol provides a method to determine the concentration of an EDTA solution to assess

its stability over time. This method uses a standardized calcium carbonate (CaCO₃) solution

and an indicator.

Materials:

EDTA stock solution to be tested

Calcium carbonate (primary standard grade)

Hydrochloric acid (HCl), concentrated

Ammonia buffer solution (pH 10)

Eriochrome Black T indicator

Deionized or distilled water

Burette, flasks, and pipettes

Procedure:
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Preparation of a Standard Calcium Solution:

Accurately weigh a known amount of dry primary standard CaCO₃ (e.g., 0.4 g) and

transfer it to a beaker.

Carefully add a small amount of concentrated HCl dropwise until the CaCO₃ is completely

dissolved.

Quantitatively transfer this solution to a volumetric flask (e.g., 100 mL) and dilute to the

mark with deionized water to get a standard calcium solution of known concentration.

Titration:

Pipette a known volume (e.g., 20 mL) of the standard calcium solution into an Erlenmeyer

flask.

Add 1-2 mL of the ammonia buffer solution (pH 10).

Add a small amount of Eriochrome Black T indicator. The solution should turn a wine-red

color.

Fill a burette with the EDTA stock solution you are testing.

Titrate the calcium solution with the EDTA solution until the color changes from wine-red to

a clear blue. This is the endpoint.

Record the volume of the EDTA solution used.

Calculation:

Calculate the molarity of your EDTA solution using the formula: M₁V₁ = M₂V₂, where M₁

and V₁ are the molarity and volume of the calcium solution, and M₂ and V₂ are the molarity

and volume of the EDTA solution.

By performing this titration on your EDTA stock solution at different time points (e.g., every

3-6 months), you can monitor its concentration and determine its stability.
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Visualizing Troubleshooting and Stability Concepts

Troubleshooting EDTA Solution Stability

Observation

Diagnosis

Solution

Start: Issue with EDTA Solution

Precipitate in Solution Solution is Discolored (Yellow)Reduced Chelating Activity

Check pH Check Storage ConditionsCheck Solution Age

pH is OK

Adjust pH to ~8.0 with NaOH

pH is low

Store in Opaque Bottle

Exposed to light

Prepare Fresh Solution

Contamination suspectedSolution is old

Verify Concentration (Titration)

Solution is new

Click to download full resolution via product page

Caption: A troubleshooting workflow for common issues with EDTA stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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